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Compound of Interest

Compound Name: SBP1 peptide

Cat. No.: B15578515 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common challenges encountered when working with the SBP1 peptide,

particularly concerning its solubility.

Frequently Asked Questions (FAQs)
Q1: What is the SBP1 peptide and what is its primary application?

A1: SBP1 (Spike-Binding Peptide 1) is a 23-amino acid synthetic peptide derived from the

human angiotensin-converting enzyme 2 (ACE2) receptor. Its primary application in research is

to act as a competitive binder to the Receptor-Binding Domain (RBD) of the SARS-CoV-2 spike

protein, thereby inhibiting the virus's entry into host cells.

Q2: What are the physical and chemical properties of the SBP1 peptide?

A2: The key properties of the SBP1 peptide are summarized in the table below.
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Property Value

Amino Acid Sequence
IEEQAKTFLDKFNHEAEDLFYQS-NH2 (C-

terminal amidation)

Molecular Weight Approximately 2802.05 g/mol

Formula C127H185N31O41

Isoelectric Point (pI)
Theoretical pI is acidic (approximately 4.0-4.5),

suggesting a net negative charge at neutral pH.

Purity Typically supplied at ≥95% purity.

Storage

Lyophilized peptide should be stored at -20°C.

[1] Solutions should be stored at -20°C for up to

one month.[2]

Q3: What is the reported solubility of SBP1 peptide?

A3: The solubility of SBP1 can vary depending on the solvent and pH. Published data and

supplier information indicate the following:

Solvent System
Reported Solubility /
Concentration

Reference(s)

Phosphate-Buffered Saline

(PBS)
Soluble up to 1 mg/mL.[1] [1]

10% DMSO in Water

A stock solution of 10 mg/mL

can be prepared, which is

further diluted for experimental

use. No precipitation was

observed at a final

concentration of 1.25 mg/mL in

cell culture medium.

Water Soluble to 1 mg/ml.

Q4: Why might I be experiencing issues with SBP1 peptide solubility?
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A4: Challenges with SBP1 solubility can arise from its amino acid composition, which includes

a mix of charged and hydrophobic residues. At a pH close to its isoelectric point (pI), the

peptide will have a net neutral charge, minimizing its solubility in aqueous solutions and

increasing the likelihood of aggregation.[3] Peptides with a high content of hydrophobic amino

acids are also prone to aggregation.[4]

Troubleshooting Guides
Issue 1: Lyophilized SBP1 peptide does not dissolve in
aqueous buffer (e.g., PBS) at the desired concentration.
This is a common issue when the desired concentration is high or if the buffer's pH is close to

the peptide's isoelectric point.

Troubleshooting Workflow:
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Start: Lyophilized
SBP1 peptide

Test with a small aliquot first

Attempt to dissolve in
sterile, deionized water

Visually inspect for
clarity

Success:
Peptide is dissolved

Clear solution

Issue: Peptide is not
fully dissolved (cloudy/

precipitate)

Cloudy/Precipitate

Adjust pH away from pI
(add dilute basic buffer,

e.g., 0.1M ammonium bicarbonate)

Use a minimal amount of
organic solvent (e.g., DMSO)

to create a stock solution

If pH adjustment fails

Briefly sonicate the solution

For stubborn particles

Slowly add the stock solution
to the aqueous buffer with stirring
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Start: Prepare Reagents
(RBD, SBP1, Antibodies)

Coat ELISA plate with
recombinant Spike RBD

Block non-specific
binding sites

Add serial dilutions
of SBP1 peptide

Incubate to allow
binding

Wash to remove
unbound peptide

Add primary antibody
(e.g., anti-ACE2 or

tag-specific Ab if SBP1 is tagged)

Incubate

Wash

Add HRP-conjugated
secondary antibody

Incubate

Wash

Add TMB substrate

Develop color

Stop reaction

Read absorbance
at 450 nm

Analyze data and
determine binding affinity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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